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Compound of Interest

Compound Name: Erythrocentauric acid

Cat. No.: B564403

An In-Depth Technical Guide to Erythrocentauric Acid

This technical guide provides a comprehensive overview of the chemical properties and
biological activities of Erythrocentauric acid, tailored for researchers, scientists, and
professionals in drug development.

Chemical and Physical Properties

Erythrocentauric acid is a natural compound belonging to the coumarin family.[1] Its
fundamental chemical and physical properties are summarized below.
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Property Value Source

Molecular Formula C10H804 [1112][3]

Molecular Weight 192.17 g/mol [11[2][3]
1-ox0-3,4-

IUPAC Name dihydroisochromene-5- [11[2]

carboxylic acid

CAS Number 90921-13-4 [1]

Appearance Powder [1]

Purity >95% [1]

Density 1.4+0.1 g/cm3 [1]
C1COC(=0)C2=C1C(=CC=C2

SMILES [1][2]
)C(=0)O

INChI=1S/C10H804/c11-
9(12)7-2-1-3-8-6(7)4-5-14-

InChl [1][2]
10(8)13/h1-3H,4-5H2,

(H,11,12)

Biological Activity

Erythrocentauric acid has been isolated from the roots of Gentiana macrophylla.[1][3] Limited
studies have investigated its biological effects.

Cytotoxicity

In one study, the cytotoxic effect of Erythrocentauric acid was evaluated against human
HepG2 (2.2.15) cells. The compound exhibited a CC50 (half-maximal cytotoxic concentration)
of > 4.54 mM after 72 hours of exposure, as determined by an MTT assay.[3]

Experimental Protocols

Detailed experimental protocols for the synthesis or biological evaluation of Erythrocentauric
acid are not extensively documented in publicly available literature. However, a general
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methodology for its isolation and identification has been described.

Isolation and Identification of Erythrocentauric Acid

Erythrocentauric acid can be isolated from the chloroform fraction of the root of Gentiana
macrophylla.[1] The general workflow for its isolation and identification involves the following

steps:

Isolation and Identification Workflow

Root of Gentiana macrophylla

i

Extraction with Chloroform

i

Column Chromatography

i

Purification of Principles

'

Spectral Data Analysis
(UV, IR, MS, 1H-NMR, 13C-NMR)

i

Structure Elucidation and ldentification

Click to download full resolution via product page

Isolation and ldentification Workflow
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The process begins with the extraction from the plant material, followed by separation and
purification using various column chromatographic techniques.[1] The structure of the isolated
compound is then elucidated based on spectral data analysis (UV, IR, MS, 1H-NMR, 13C-
NMR) and by comparison with standard substances.[1]

Signaling Pathways

Information regarding the specific signaling pathways modulated by Erythrocentauric acid is
not available in the current scientific literature. Further research is required to elucidate its
mechanism of action at the molecular level.

Conclusion

Erythrocentauric acid is a natural coumarin with defined chemical and physical properties.
While its biological activity is not extensively studied, it has shown limited cytotoxicity in a
cancer cell line. The lack of detailed experimental protocols and mechanistic studies highlights
the need for further investigation to understand its full therapeutic potential. The provided
workflow for its isolation and identification can serve as a basis for future research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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